Cas no 324009-02-1 (1H-Pyrazol-5-amine, 1-(3-chlorophenyl)-4-(2-methylphenyl)-)

• Product Name: 1H-Pyrazol-5-amine, 1-(3-chlorophenyl)-4-(2-methylphenyl)-
• CAS No: 324009-02-1
• MF: C₁₆H₁₄ClN₃
• MW: 283.755462169647
• CID: 5270397
• Update Time: 2025-06-08

1H-Pyrazol-5-amine, 1-(3-chlorophenyl)-4-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 1-(3-chlorophenyl)-4-(2-methylphenyl)-

• Inchi： 1S/C16H14ClN3/c1-11-5-2-3-8-14(11)15-10-19-20(16(15)18)13-7-4-6-12(17)9-13/h2-10H,18H2,1H3
• InChI Key： KPOJDPHFYTXFEK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)C(N)=C(C2=CC=CC=C2C)C=N1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 447.5±45.0 °C(Predicted)
• pka: 2.73±0.50(Predicted)

Additional information on 1H-Pyrazol-5-amine, 1-(3-chlorophenyl)-4-(2-methylphenyl)-

Introduction to 1H-Pyrazol-5-amine, 1-(3-chlorophenyl)-4-(2-methylphenyl) and Its Applications in Modern Chemical Biology

1H-Pyrazol-5-amine, 1-(3-chlorophenyl)-4-(2-methylphenyl), identified by its CAS number 324009-02-1, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both chlorophenyl and methylphenyl substituents in its structure endows it with unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive agents.

The pyrazole core is a privileged structure in medicinal chemistry, widely recognized for its ability to interact with biological targets such as enzymes and receptors. The specific substitution pattern in 1-(3-chlorophenyl)-4-(2-methylphenyl)-1H-pyrazol-5-amine enhances its potential as a pharmacophore, enabling precise modulation of biological processes. Recent studies have highlighted the compound's role in inhibiting various therapeutic targets, including kinases and transcription factors, which are pivotal in cancer and inflammatory diseases.

In the realm of drug discovery, the 1-(3-chlorophenyl)-4-(2-methylphenyl) moiety contributes to the compound's binding affinity and selectivity. The chlorine atom at the 3-position of the phenyl ring introduces a polarizing effect, while the methyl group at the 2-position influences the overall shape and hydrophobicity of the molecule. These features are critical for optimizing drug-like properties such as solubility, permeability, and metabolic stability.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules like 1H-Pyrazol-5-amine, 1-(3-chlorophenyl)-4-(2-methylphenyl). Molecular docking studies have revealed that this compound can bind effectively to ATP-binding pockets of kinases, suggesting its potential as an inhibitor. Such insights have been instrumental in guiding experimental synthesis and optimization efforts aimed at improving potency and reducing off-target effects.

The biological activity of this compound has been explored in several preclinical models. Initial studies indicate that it exhibits significant inhibitory effects on specific kinases associated with tumor proliferation and survival. Furthermore, its ability to modulate signaling pathways involved in inflammation has opened up possibilities for therapeutic applications in chronic diseases. These findings underscore the importance of 1-(3-chlorophenyl)-4-(2-methylphenyl)-1H-pyrazol-5-amine as a lead compound for further pharmacological development.

From a synthetic chemistry perspective, CAS no 324009-02-1 represents a challenging yet rewarding molecule to work with. The synthesis involves multi-step reactions that require careful control of reaction conditions to achieve high yields and purity. Advances in catalytic methods have facilitated more sustainable routes to this compound, aligning with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The pharmacokinetic profile of 1H-Pyrazol-5-amine, 1-(3-chlorophenyl)-4-(2-methylphenyl) is another critical aspect that has been thoroughly investigated. In vitro studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These data are essential for predicting how the compound behaves within an organism and for designing effective dosing regimens. Additionally, structural modifications based on these findings have led to derivatives with improved pharmacokinetic profiles.

The integration of machine learning algorithms has revolutionized the process of identifying promising drug candidates like 1-(3-chlorophenyl)-4-(2-methylphenyl)-1H-pyrazol-5-amine. By analyzing vast datasets encompassing chemical structures, biological activities, and experimental outcomes, these algorithms can predict novel molecular interactions with high accuracy. This approach has accelerated the discovery pipeline and has led to the identification of several high-potency compounds ready for further development.

Future research directions include exploring the synthetic utility of derivatives derived from CAS no 324009-02-1. By modifying substituents or exploring different heterocyclic frameworks, scientists aim to expand the chemical space covered by this scaffold. Such explorations may uncover new therapeutic targets or provide solutions to existing challenges in drug development.

The versatility of pyrazole-based compounds continues to drive innovation in chemical biology. The case of 1H-Pyrazol-5-amine, 1-(3-chlorophenyl)-4-(2-methylphenyl) exemplifies how targeted molecular design can yield compounds with significant therapeutic potential. As research progresses, it is anticipated that more derivatives will emerge from this class of molecules, offering new hope for treating complex diseases.